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Compound of Interest

Compound Name: Triclabendazole

Cat. No.: B1681386 Get Quote

Introduction: Triclabendazole (TCBZ), a halogenated benzimidazole, stands as a cornerstone

in the control of fascioliasis in livestock. Introduced in the early 1980s, its unique high efficacy

against both early immature and adult stages of the liver flukes Fasciola hepatica and Fasciola

gigantica established it as the drug of choice for treating and controlling the disease in sheep,

goats, and cattle.[1][2][3][4] This technical guide provides a comprehensive overview of the

core research areas concerning Triclabendazole, including its metabolic pathways,

mechanism of action, efficacy, the growing challenge of resistance, and detailed experimental

protocols for its evaluation.

Pharmacokinetics and Metabolism
Following oral administration in ruminants, Triclabendazole is absorbed and rapidly

metabolized, primarily in the liver.[1][5] The parent compound is generally undetectable in

plasma as it is quickly converted into its pharmacologically active metabolites: triclabendazole
sulphoxide (TCBZ-SO) and triclabendazole sulphone (TCBZ-SO2).[6] The biotransformation

involves two main enzymatic systems: the flavin-containing monooxygenase (FMO) system

and the cytochrome P450 (CYP450) system.[7] The rumen acts as a reservoir, leading to a

prolonged absorption phase of the active metabolites.[6][8]

Metabolic Pathway of Triclabendazole
The primary metabolic conversion is the oxidation of TCBZ to TCBZ-SO, which is the main

active metabolite, followed by further oxidation to TCBZ-SO2.[9] This process is crucial for the

drug's flukicidal activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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